Cas no 450340-90-6 (N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide)
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitro-
- EU-0095280
- N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methyl-3-nitrobenzamide
- SR-01000569623
- 450340-90-6
- N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide
- N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide
- SR-01000569623-1
- F0541-1291
- AKOS024582094
- Oprea1_792822
-
- Inchi: 1S/C19H15ClN4O3S/c1-11-5-6-12(7-17(11)24(26)27)19(25)21-18-15-9-28-10-16(15)22-23(18)14-4-2-3-13(20)8-14/h2-8H,9-10H2,1H3,(H,21,25)
- InChI Key: AAQPFYCZHYFBDY-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 414.0553392g/mol
- Monoisotopic Mass: 414.0553392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 557.4±50.0 °C(Predicted)
- pka: 11.43±0.20(Predicted)
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-1291-2μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-5μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-10μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-20μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-1mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-2mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-3mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-4mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-5mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1291-10mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
450340-90-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide
Comprehensive Analysis of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide (CAS 450340-90-6)
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide (CAS 450340-90-6) is a heterocyclic compound featuring a unique thieno[3,4-c]pyrazole core. This structure is of significant interest in medicinal chemistry due to its potential as a scaffold for drug discovery. The compound combines a 3-chlorophenyl group and a 4-methyl-3-nitrobenzamide moiety, which may contribute to its bioactivity. Researchers are increasingly exploring such hybrid structures for their synergistic effects in targeting specific biological pathways.
The thieno[3,4-c]pyrazole ring system is a less common but highly versatile heterocycle. Its fusion of thiophene and pyrazole rings offers electronic and steric properties that are advantageous for molecular interactions. The presence of the 3-chlorophenyl substituent enhances lipophilicity, potentially improving cell membrane permeability. Meanwhile, the 4-methyl-3-nitrobenzamide group introduces both electron-withdrawing and steric effects, which could influence binding affinity in enzyme inhibition studies.
Current trends in pharmaceutical research highlight the importance of nitrogen-containing heterocycles like thieno[3,4-c]pyrazoles. These compounds are frequently investigated for their potential in treating inflammatory conditions and metabolic disorders. The nitro group in N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide may serve as a hydrogen bond acceptor, a feature often exploited in the design of kinase inhibitors. This aligns with growing interest in targeted therapies for chronic diseases.
Synthetic accessibility is another key consideration for CAS 450340-90-6. The compound's modular structure allows for derivatization at multiple positions, enabling structure-activity relationship (SAR) studies. Chemists may modify the 3-chlorophenyl or nitrobenzamide groups to optimize pharmacokinetic properties. Such flexibility makes it a valuable intermediate in the development of novel bioactive molecules, particularly in fragment-based drug design approaches.
From an analytical perspective, N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide presents interesting spectroscopic features. The thieno[3,4-c]pyrazole system typically shows characteristic signals in NMR spectra, while the nitro group produces strong IR absorption. These properties facilitate compound characterization and purity assessment, crucial for research applications. Advanced users often search for detailed spectral data of such compounds to support their synthetic work.
The stability profile of CAS 450340-90-6 under various conditions is another area of practical importance. Preliminary studies suggest that the nitrobenzamide moiety may be sensitive to strong reducing agents, while the thieno[3,4-c]pyrazole core demonstrates reasonable thermal stability. This information is particularly relevant for researchers designing storage protocols or reaction conditions involving this compound.
In the context of green chemistry, there's growing interest in sustainable synthesis routes for complex heterocycles like N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide. Recent literature explores catalytic methods and solvent-free conditions for constructing the thieno[3,4-c]pyrazole framework. These developments address the pharmaceutical industry's need for environmentally benign processes while maintaining high yields and selectivity.
Computational chemistry approaches are increasingly applied to compounds with the thieno[3,4-c]pyrazole scaffold. Molecular docking studies of CAS 450340-90-6 and its analogs can predict potential biological targets, guiding experimental research. Such in silico methods are particularly valuable in early-stage drug discovery, helping prioritize compounds for synthesis and testing.
The patent landscape surrounding thieno[3,4-c]pyrazole derivatives has expanded significantly in recent years. While N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide itself may not be patented, related structures appear in applications covering various therapeutic areas. This reflects the broader pharmaceutical interest in this chemical class and suggests potential avenues for further development of this specific compound.
Safety considerations for handling CAS 450340-90-6 follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended when working with this material, particularly due to the potential for dust formation from the crystalline solid.
From a commercial perspective, N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide is typically available in milligram to gram quantities for research purposes. Suppliers often provide analytical certificates with detailed characterization data, including HPLC purity and elemental analysis results. Researchers frequently search for reliable sources of such specialized compounds with guaranteed quality.
The future research potential of CAS 450340-90-6 lies in its structural versatility. Possible directions include exploring its metal coordination chemistry (given the potential donor atoms in the thieno[3,4-c]pyrazole system) or investigating its fluorescence properties. Such studies could open new applications in materials science beyond its current pharmacological interest.
In summary, N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide represents an intriguing case study in modern heterocyclic chemistry. Its combination of a thieno[3,4-c]pyrazole core with strategically placed substituents offers multiple opportunities for chemical modification and biological evaluation. As research into privileged structures continues, compounds like CAS 450340-90-6 will likely remain important tools for medicinal chemistry and drug discovery programs.
450340-90-6 (N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)